(Z)-3-(furan-2-ylmethyl)-5-((2-((2-methoxyethyl)amino)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-3-(furan-2-ylmethyl)-5-[[2-(2-methoxyethylamino)-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H20N4O4S2/c1-13-5-6-17-23-18(22-7-9-28-2)15(19(26)24(17)11-13)10-16-20(27)25(21(30)31-16)12-14-4-3-8-29-14/h3-6,8,10-11,22H,7,9,12H2,1-2H3/b16-10-
• InChI Key: MPYGNNPTRJPURN-YBEGLDIGSA-N
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC4=CC=CO4)NCCOC)C=C1
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC4=CC=CO4)NCCOC)C=C1
• Molecular Formula: C21H20N4O4S2
• Molecular Weight: 456.5 g/mol
• CAS No.: 500274-88-4

Description

(Z)-3-(furan-2-ylmethyl)-5-((2-((2-methoxyethyl)amino)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C21H20N4O4S2 and its molecular weight is 456.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Antitumor Properties

• Anticancer Activity: A study explored the anticancer effects of thioxothiazolidin-4-one derivatives, demonstrating significant tumor growth inhibition and antiangiogenic effects in a mouse model. These derivatives were effective in reducing tumor volume and cell number, suggesting potential as anticancer agents (Chandrappa et al., 2010).
• Inhibition of Tumor-Induced Angiogenesis: These compounds also showed strong antiangiogenic properties, suppressing endothelial proliferation induced by tumors, indicating their potential in anticancer therapy (Chandrappa et al., 2010).

Synthesis and Structural Analysis

• Synthesis Methods: The synthesis of thioxothiazolidin-4-one derivatives involved coupling amines with various moieties, and the compounds were characterized using techniques like NMR and FTIR (Žugelj et al., 2009).
• Derivative Creation: Further studies involved the transformation of compounds into (4H-pyrido[1,2-a]pyrimidin-3-yl)thiazole-5-carboxylates and other derivatives, expanding the range of potential applications (Žugelj et al., 2009).

Antimicrobial and Antifungal Applications

• Antimicrobial Activity: Some derivatives have shown promising antimicrobial activities, highlighting their potential use in combating infections and diseases (Verma et al., 2022).
• Antifungal Properties: These compounds also exhibit antifungal properties, making them candidates for developing new antifungal agents (Verma et al., 2022).